![molecular formula C18H18N2O3S B2537110 5-(((2,4-Dimethylphenyl)sulfonyl)methyl)-3-(p-tolyl)-1,2,4-oxadiazole CAS No. 1105199-23-2](/img/structure/B2537110.png)
5-(((2,4-Dimethylphenyl)sulfonyl)methyl)-3-(p-tolyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(((2,4-Dimethylphenyl)sulfonyl)methyl)-3-(p-tolyl)-1,2,4-oxadiazole is a chemical compound with a molecular formula C19H20N2O3S. It is commonly known as DTOS, and it belongs to the class of oxadiazole derivatives. DTOS has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
Research in chemical synthesis often explores the transformation of certain compounds to derive new structures with potentially useful properties. For example, the mononuclear heterocyclic rearrangement of 5-arylisoxazole-3-hydroxamic acids into 3,4-substituted 1,2,5-oxadiazoles showcases the chemical transformation capabilities and the structural analysis of such compounds through methods like single crystal X-ray analysis (Potkin et al., 2012).
Corrosion Inhibition
1,3,4-Oxadiazole derivatives have been studied for their corrosion inhibition properties, highlighting their potential application in protecting metals against corrosion in acidic environments. This is particularly relevant in industrial applications where metal preservation is crucial (Ammal et al., 2018).
Antimicrobial and Antifungal Activities
Sulfone derivatives containing 1,3,4-oxadiazole moieties have shown promising in vitro antibacterial activities against tobacco bacterial wilt, indicating their potential use in developing bactericides for plant protection (Xu et al., 2012). Another study on sulfone linked bis heterocycles demonstrated comparable antimicrobial activity to known antimicrobials, suggesting their application in antimicrobial therapies (Muralikrishna et al., 2012).
Biochemical Studies
Compounds with 1,3,4-oxadiazole structures have been synthesized and evaluated for their biochemical activities, such as enzyme inhibition, which could be relevant in the development of therapeutic agents. For instance, some derivatives were tested against butyrylcholinesterase enzyme, showing potential for therapeutic applications (Khalid et al., 2016).
Anticancer Research
Research on substituted 1,3,4-oxadiazolyl tetrahydropyridines as anticancer agents indicates the potential of 1,3,4-oxadiazole derivatives in the development of novel anticancer drugs. This research aims to explore the cytotoxicity of such compounds against various cancer cell lines, contributing to the ongoing search for effective cancer treatments (Redda & Gangapuram, 2007).
properties
IUPAC Name |
5-[(2,4-dimethylphenyl)sulfonylmethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3S/c1-12-4-7-15(8-5-12)18-19-17(23-20-18)11-24(21,22)16-9-6-13(2)10-14(16)3/h4-10H,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDINSIMGQANSHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)CS(=O)(=O)C3=C(C=C(C=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.